Cas no 373-02-4 (Nickelous acetate)

• Product Name: Nickelous acetate
• CAS No: 373-02-4
• MF: C₄H₆NiO₄
• MW: 176.781443119049
• MDL: MFCD00373024
• CID: 37134
• PubChem ID: 9756
• Update Time: 2025-08-05

Nickelous acetate Chemical and Physical Properties

Names and Identifiers

• Nickelous acetate
• Nickel diacetate
• Nickel(II) acetate
• anhydrous nickel acetate
• nickelous diacetate
• NS00084705
• HSDB 1029
• NSC 112210
• NICKEL ACETATE
• AI3-26110
• NICKEL ACETATE [MI]
• DTXSID7020926
• 373-02-4
• N0760
• J-523604
• SCHEMBL66264
• NICKEL ACETATE [HSDB]
• NSC-112210
• Q899422
• 99QP4ELX96
• EINECS 239-086-1
• Nickel di(acetate)
• CS-0084525
• Acetic acid, nickel(2+) salt (2:1)
• nickel(2+) diacetate
• CCRIS 6206
• UNII-99QP4ELX96
• AKOS030228546
• Nickel(2+) acetate
• Nickel (II) acetate
• EC 206-761-7
• NICKEL ACETATE ANHYDROUS
• Nickel(cento)acetate
• D74533
• AIYYMMQIMJOTBM-UHFFFAOYSA-L
• Acetic acid, nickel(2+) salt
• Nickel(II) acetate (1:2)
• Nickel( cento) acetate
• nickel(2+);diacetate
• (acetyloxy)nickelio acetate tetrahydrate
• ACETIC ACID, NICKEL (II) SALT
• (SP-4-1)-Nickel(II) acetate
• nickel acetic acid
• nickel(2+) bis(acetate ion)
• DTXCID10926
• 20998-57-6
• 14998-37-9
• NSC112210
• 239-086-1
• Nickel (II) acetate anhydrous

• MDL： MFCD00373024
• Inchi： 1S/2C2H4O2.Ni/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChI Key： AIYYMMQIMJOTBM-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 117.95600
• Monoisotopic Mass: 175.961957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Green crystalline powder
• Density: 9.50 lb/gal
• Melting Point: 1555°C
• Boiling Point: 16.6°C
• Flash Point: 40 °C
• PSA: 37.30000
• LogP: 0.09090
• Vapor Pressure: No data available

Nickelous acetate Security Information

• Signal Word：Danger
• Hazard Statement： H302 H315 H317
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 H315 H317
• Storage Condition：Store in a cool, dry place.

Additional information on Nickelous acetate

Professional Introduction to Nickelous Acetate (CAS No. 373-02-4)

Nickelous Acetate, with the chemical formula Ni(CH₃COO)₂, is a coordination compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of nickel and acetic acid, this compound exhibits unique catalytic and structural properties that make it invaluable in various scientific applications. The CAS number 373-02-4 uniquely identifies this substance, ensuring precise classification and regulatory compliance in industrial and laboratory settings.

The versatility of Nickelous Acetate stems from its ability to participate in a wide range of chemical reactions, including oxidation-reduction processes and metal ion coordination. These properties have positioned it as a key reagent in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. Recent advancements in medicinal chemistry have highlighted its role in facilitating the formation of stable metal-organic frameworks (MOFs), which are being explored for drug delivery systems and catalytic applications.

In the realm of biological research, Nickelous Acetate has been studied for its interaction with biomolecules such as enzymes and nucleic acids. Its ability to form coordination complexes with these biomolecules has opened new avenues in understanding enzyme mechanisms and developing targeted therapeutic agents. For instance, studies have demonstrated its potential in modulating the activity of certain metalloenzymes, which could lead to breakthroughs in treating metabolic disorders.

The compound's structural properties also make it a valuable tool in material science. Researchers are leveraging Nickelous Acetate to design advanced materials with tailored electronic and magnetic properties. These materials are being investigated for applications in electronics, sensors, and energy storage devices. The precision with which nickel complexes can be synthesized allows for the creation of materials with specific functionalities, enhancing their utility in cutting-edge technologies.

From an industrial perspective, Nickelous Acetate serves as a precursor in the production of pigments, coatings, and corrosion inhibitors. Its stability under various environmental conditions makes it an ideal candidate for these applications. Additionally, its role in electroplating processes has been optimized to improve the efficiency and quality of metallic coatings used in automotive and aerospace industries.

Recent research has also explored the environmental impact of Nickelous Acetate, particularly its behavior in aquatic systems. Studies have focused on its biodegradability and potential effects on aquatic life, ensuring that its use is sustainable and environmentally responsible. These findings are crucial for developing guidelines that balance industrial applications with ecological preservation.

The pharmaceutical industry has been particularly excited by the potential of Nickelous Acetate as a prodrug or adjuvant. Its ability to enhance drug solubility and bioavailability has been documented in several preclinical studies. Furthermore, its interaction with biological pathways may provide insights into developing treatments for diseases such as cancer and neurodegenerative disorders. The compound's dual role as both a catalyst and a biological modulator makes it a multifaceted tool in drug discovery.

As research continues to uncover new applications for Nickelous Acetate, collaborations between chemists, biologists, and engineers are becoming increasingly vital. These interdisciplinary efforts aim to harness the full potential of this compound while addressing any safety or regulatory concerns. The ongoing development of synthetic methods to produce high-purity forms of Nickelous Acetate ensures that researchers have access to reliable materials for their experiments.

The future of Nickelous Acetate looks promising, with emerging technologies such as nanotechnology and green chemistry expected to expand its utility further. Innovations in these fields could lead to novel formulations that enhance the compound's performance while minimizing environmental impact. As scientists continue to explore its properties, Nickelous Acetate is poised to remain at the forefront of scientific discovery across multiple disciplines.